64-73-3

Demeclocycline hydrochloride

In Stock

• CAS RN:
• 64-73-3

• Formula:
• C21H22Cl2N2O8

• InChI:
• InChI=1S/C21H21ClN2O8.ClH/c1-24(2)14-7-5-6-10(16(27)12-9(25)4-3-8(22)11(12)15(6)26)18(29)21(7,32)19(30)13(17(14)28)20(23)31;/h3-4,6-7,14-15,25-27,30,32H,5H2,1-2H3,(H2,23,31);1H/t6-,7-,14-,15-,21-;/m0./s1

• InChIKey:
• GVSJQNRGSCOSNJ-KBHRXELFSA-N

• Tetracycline antibiotic derived from Streptomyces aureofaciens. Binds 30S and 50S ribosomal subunits impairing protein synthesis by bacteria.
  Demeclocycline is a broad-spectrum tetracycline antibiotic produced by S. aureofaciens. It has antimicrobial activity against ~3,200 pathogenic Gram-positive and Gram-negative bacteria in vitro that is 2-fold greater than that of tetracycline. The bactericidal action of demeclocycline is comparable to that of chlortetracycline but the duration of action is longer due to its resistance to degradation by acids or alkalis. It is effective against S. pyogenes and K. pneumoniae infections in vivo when administered orally or subcutaneously in mice. Demeclocycline decreases aquaporin 2 (AQP2) water channel gene transcription and protein abundance in mpkCCD murine collecting duct cells in a dose-dependent manner. It also increases urine volu...

2-(4-Hydroxyphenyl)benzo[f]isoindole-1,3-dione

• CAS RN:
• 5664-73-3

• Formula:
• C18H11NO3

• InChI:
• InChI=1S/C18H11NO3/c20-14-7-5-13(6-8-14)19-17(21)15-9-11-3-1-2-4-12(11)10-16(15)18(19)22/h1-10,20H

• InChIKey:
• NPLDYKRBYRQGCS-UHFFFAOYSA-N

• 2-(4-Hydroxyphenyl)benzo[f]isoindole-1,3-dione is a useful research compound. Its molecular formula is C18H11NO3 and its molecular weight is 289.3 g/mol. The purity is usually 95%.

5-(3-ethoxy-4-hydroxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one

In Stock

• CAS RN:
• 5864-73-3

• Formula:
• C15H17NO4S2

• InChI:
• InChI=1S/C15H17NO4S2/c1-3-20-12-8-10(4-5-11(12)17)9-13-14(18)16(6-7-19-2)15(21)22-13/h4-5,8-9,17H,3,6-7H2,1-2H3/b13-9-

• InChIKey:
• DVIKJDFWWBIODQ-LCYFTJDESA-N

• 5-(3-ethoxy-4-hydroxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C15H17NO4S2 and its molecular weight is 339.4 g/mol. The purity is usually 95%.

[(6,7-Dimethoxyisoquinolin-1-yl)(3,4-dimethoxyphenyl)methyl]amine

In Stock

• CAS RN:
• 39964-73-3

• Formula:
• C20H22N2O4

• InChI:
• InChI=1S/C20H22N2O4/c1-23-15-6-5-13(10-16(15)24-2)19(21)20-14-11-18(26-4)17(25-3)9-12(14)7-8-22-20/h5-11,19H,21H2,1-4H3

• InChIKey:
• XWBMYSLAWCIYBM-UHFFFAOYSA-N

• [(6,7-Dimethoxyisoquinolin-1-yl)(3,4-dimethoxyphenyl)methyl]amine is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.4 g/mol. The purity is usually 95%.

1-(Methylamino)propan-2-one

In Stock

• CAS RN:
• 97564-73-3

• Formula:
• C4H9NO

• InChI:
• InChI=1S/C4H9NO/c1-4(6)3-5-2/h5H,3H2,1-2H3

• InChIKey:
• UNCPWMREXAOVOD-UHFFFAOYSA-N

• 1-(Methylamino)propan-2-one is a useful research compound. Its molecular formula is C4H9NO and its molecular weight is 87.12 g/mol. The purity is usually 95%.

4,5-Dimethoxy-2-(piperidine-1-carbonyl)aniline

In Stock

• CAS RN:
• 916164-73-3

• Formula:
• C14H20N2O3

• InChI:
• InChI=1S/C14H20N2O3/c1-18-12-8-10(11(15)9-13(12)19-2)14(17)16-6-4-3-5-7-16/h8-9H,3-7,15H2,1-2H3

• InChIKey:
• NQNODWCNTAISSU-UHFFFAOYSA-N

• 4,5-Dimethoxy-2-(piperidine-1-carbonyl)aniline is a useful research compound. Its molecular formula is C14H20N2O3 and its molecular weight is 264.325. The purity is usually 95%.

(2,4-Difluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898764-73-3

• Formula:
• C18H15F2NO

• InChI:
• InChI=1S/C18H15F2NO/c19-15-7-8-16(17(20)11-15)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h1-8,11H,9-10,12H2

• InChIKey:
• ONBQJKWWRSCXMY-UHFFFAOYSA-N

• (2,4-Difluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C18H15F2NO and its molecular weight is 299.3 g/mol. The purity is usually 95%.

2-(1,4-dioxepan-6-yl)ethan-1-amine

In Stock

• CAS RN:
• 1849364-73-3

• Formula:
• C7H15NO2

• 2-(1,4-dioxepan-6-yl)ethan-1-amine is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.2. The purity is usually 95%.

(E)-N-[2-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]-2-oxoethyl]-N-methyl-2-phenylethenesulfonamide

In Stock

• CAS RN:
• 1111464-73-3

• Formula:
• C21H28N4O6S2

• InChI:
• InChI=1S/C21H28N4O6S2/c1-17-21(18(2)31-22-17)33(29,30)25-12-7-11-24(13-14-25)20(26)16-23(3)32(27,28)15-10-19-8-5-4-6-9-19/h4-6,8-10,15H,7,11-14,16H2,1-3H3/b15-10+

• InChIKey:
• AXZMKWGCZDYDQT-UHFFFAOYSA-N

• (E)-N-[2-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]-2-oxoethyl]-N-methyl-2-phenylethenesulfonamide is a useful research compound. Its molecular formula is C21H28N4O6S2 and its molecular weight is 496.6. The purity is usually 95%.

2-(3,5-Dimethoxybenzoyl)-3-methylpyridine

In Stock

• CAS RN:
• 1187164-73-3

• Formula:
• C15H15NO3

• InChI:
• InChI=1S/C15H15NO3/c1-10-5-4-6-16-14(10)15(17)11-7-12(18-2)9-13(8-11)19-3/h4-9H,1-3H3

• InChIKey:
• ATASHCHDUBFEOK-UHFFFAOYSA-N

• 2-(3,5-Dimethoxybenzoyl)-3-methylpyridine is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.

4-Bromo-2,6-difluorobenzimidamide

Usually In Stock

• CAS RN:
• 1378864-73-3

• Formula:
• C7H5BrF2N2

• InChI:
• InChI=1S/C7H5BrF2N2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H3,11,12)

• InChIKey:
• VBUPQJAFWAIERK-UHFFFAOYSA-N

• 4-Bromo-2,6-difluorobenzimidamide is a useful research compound. Its molecular formula is C7H5BrF2N2 and its molecular weight is 235.032. The purity is usually 95%.

Ethyl 2-bromo-3-cyano-4-methoxyphenylacetate

In Stock

• CAS RN:
• 1807164-73-3

• Formula:
• C12H12BrNO3

• InChI:
• InChI=1S/C12H12BrNO3/c1-3-17-11(15)6-8-4-5-10(16-2)9(7-14)12(8)13/h4-5H,3,6H2,1-2H3

• InChIKey:
• IDBFOOFJRCUFJT-UHFFFAOYSA-N

• Ethyl 2-bromo-3-cyano-4-methoxyphenylacetate is a useful research compound. Its molecular formula is C12H12BrNO3 and its molecular weight is 298.13 g/mol. The purity is usually 95%.

1-(Methylamino)acetone hydrochloride

• CAS RN:
• 20041-74-1; 97564-73-3

• Formula:
• C4H10ClNO

• InChI:
• InChI=1S/C4H9NO.ClH/c1-4(6)3-5-2;/h5H,3H2,1-2H3;1H

• InChIKey:
• NLUDZQQYUFGUEC-UHFFFAOYSA-N

• 1-(Methylamino)acetone hydrochloride is a useful research compound. Its molecular formula is C4H10ClNO and its molecular weight is 123.58. The purity is usually 95%.